Cas no 944451-25-6 ([Rucl(P-cymene)((S)-xylbinap)]CL)

• Product Name: [Rucl(P-cymene)((S)-xylbinap)]CL
• CAS No: 944451-25-6
• MF: C₆₂H₆₂Cl₂P₂Ru
• MW: 1041.07921648026
• MDL: MFCD09753015
• CID: 819794
• PubChem ID: 253662113
• Update Time: 2025-10-16

[Rucl(P-cymene)((S)-xylbinap)]CL Chemical and Physical Properties

Names and Identifiers

• Chloro{(S)-(-)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl}(p-cymene)ruthenium(II) chloride [RuCl(p-cymene)((S)-xylbinap)]Cl
• [RuCl(p-cymene)((S)-xylbinap)]Cl
• [RuCl(p-cymene)((S)-xylbinap)]Cl [RuCl(p-cymene)((S)-xylbinap)]Cl
• Chloro{(S)-(-)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl}(p-cymene)ruthenium(II) chlori...
• CHLORO{(S)-(-)-2,2'-BIS[DI(3,5-XYLYL)PHOSPHINO]-1,1'-BINAPHTHYL}(P-CYMENE)RUTHENIUM(II) CHLORIDE
• Chloro{(S)-(-)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl}(p-cymene)ruthenium(II) chloride [RuCl(p-cymene)((S)-xylbinap
• Chloro{(S)-(-)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl}(p-cymene)ruthenium(II) chloride,  [RuCl(p-cymene)((S)-xylbinap)]Cl
• Ruthenium, [1,1\'-(1S)-[1,1\'-binaphthalene]-2,2\'-diylbis[1,1-bis(3,5-dimethylphenyl)phosphine-κP]]dichloro[(1,2,3,4,5,6-η)-1-methyl-4-(1-methylethyl)benzene]-
• -binaphthyl}(p-cymene)ruthenium(II) chloride [RuCl(p-cymene)((S)-xylbinap)]Cl
• -bis[di(3,5-xylyl)phosphino]-1,1&#039
• Chloro{(S)-(-)-2,2&#039
• Chloro[(S)-(-)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl](p-cymene)ruthenium(II) Chloride
• (R)-RuCl[(p-cymene)(DM-BINAP)]Cl
• C62H62Cl2P2Ru
• CBZXDZCPCDMKJU-UHFFFAOYSA-L
• [RuCl(p-cymene) ((S)-xylbinap)]Cl
• SC10125
• Chloro[(R)-(?)-2,2?-bis(di-(3,5-xylyl)phosphino)-1
• Chloro{(R)-(+)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl}(p-cymene)ruthenium(II) chloride, [RuCl(p-cymene)((R)-xylbinap)]Cl
• Chloro{(R)-(+)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl}(p-cymene)ruthenium(II) chloride
• G82932
• (1-{2-[bis(3,5-dimethylphenyl)phosphanyl]naphthalen-1-yl}naphthalen-2-yl)bis(3,5-dimethylphenyl)phosphane; cymene; dichlororuthenium
• Chloro{(S)-(-)-2,2'-bis[di(3,5-xylyl)phosphino]-1,1'-binaphthyl}(p-cymene)ruthenium(II) chloride, [RuCl(p-cymene)((S)-xylbinap)]Cl
• [1-[2-bis(3,5-dimethylphenyl)phosphanylnaphthalen-1-yl]naphthalen-2-yl]-bis(3,5-dimethylphenyl)phosphane;dichlororuthenium;1-methyl-4-propan-2-ylbenzene
• SY078486
• Chloro[(S)-(-)-2,2 inverted exclamation mark -bis[di(3,5-xylyl)phosphino]-1,1 inverted exclamation mark -binaphthyl](p-cymene)ruthenium(II) Chloride
• 944451-24-5
• (S)-RuCl[(p-cymene)(DM-BINAP)]Cl
• MFCD09753015
• E78856
• 944451-25-6
• [Rucl(P-cymene)((S)-xylbinap)]CL

• MDL： MFCD09753015
• Inchi： 1S/C52H48P2.C10H14.2ClH.Ru/c1-33-21-34(2)26-43(25-33)53(44-27-35(3)22-36(4)28-44)49-19-17-41-13-9-11-15-47(41)51(49)52-48-16-12-10-14-42(48)18-20-50(52)54(45-29-37(5)23-38(6)30-45)46-31-39(7)24-40(8)32-46;1-8(2)10-6-4-9(3)5-7-10;;;/h9-32H,1-8H3;4-8H,1-3H3;2*1H;/q;;;;+2/p-2
• InChI Key： CBZXDZCPCDMKJU-UHFFFAOYSA-L
• SMILES： [Ru](Cl)Cl.P(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)C1=CC=C2C=CC=CC2=C1C1=C2C=CC=CC2=CC=C1P(C1C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1.C(C)(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 1040.274722g/mol
• Monoisotopic Mass: 1040.274722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 67
• Rotatable Bond Count: 8
• Complexity: 1090
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: No data available
• Melting Point: >100°C
• Flash Point: No data available
• Sensitiveness: air sensitive

[Rucl(P-cymene)((S)-xylbinap)]CL Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on [Rucl(P-cymene)((S)-xylbinap)]CL

Rucl(P-cymene)((S)-xylbinap)]Cl: A Comprehensive Overview

The compound Rucl(P-cymene)((S)-xylbinap)]Cl is a highly specialized and innovative material in the field of biomedical sciences, particularly in the areas of catalysis, drug delivery systems, and anticancer therapy. This compound has garnered significant attention due to its unique structural properties, which make it highly effective in various biomedical applications.

Developed through cutting-edge organometallic chemistry, this compound combines the catalytic activity of ruthenium (Ru) with the chiral directing abilities of (S)-xylbinap and the stabilizing effects of P-cymene. This combination not only enhances its stability but also provides exceptional control over its reactivity, making it a valuable tool in precision medicine.

One of the most notable features of this compound is its ability to act as a chiral catalyst, which is critical in asymmetric synthesis. This property allows for the selective production of enantiomers, which is essential in pharmaceutical applications where stereochemistry plays a crucial role in drug efficacy and safety.

Recent studies have demonstrated that this compound exhibits remarkable anticancer activity. Its ability to selectively target cancer cells while minimizing damage to healthy tissues has positioned it as a promising candidate for the development of next-generation chemotherapeutic agents.

In addition to its therapeutic applications, Rucl(P-cymene)((S)-xylbinap)]Cl has shown potential in diagnostic imaging. Its unique spectroscopic properties enable it to be used as a contrast agent in MRI (Magnetic Resonance Imaging), providing enhanced visualization of cancerous tissues.

Furthermore, this compound has been explored for its role in nanomedicine. By incorporating it into liposomal drug delivery systems, researchers have achieved targeted drug delivery with improved pharmacokinetics and reduced side effects.

The synthesis of Rucl(P-cymene)((S)-xylbinap)]Cl involves a multi-step process that leverages the coordination chemistry of ruthenium. The chiral nature of (S)-xylbinap ensures the formation of a highly enantioselective catalyst, which is critical for its applications in asymmetric catalysis.

Research into this compound has been conducted in leading biomedical institutions worldwide. Collaborative efforts between academic researchers and pharmaceutical companies have led to significant breakthroughs in understanding its mechanisms of action and optimizing its performance in various biomedical settings.

In conclusion, Rucl(P-cymene)((S)-xylbinap)]Cl represents the forefront of innovation in biomedical materials science. Its unique combination of catalytic activity, chiral selectivity, and therapeutic potential makes it a cornerstone in the development of advanced cancer therapies, diagnostic tools, and nanomedicine applications.